![molecular formula C14H18N4O2 B2539766 N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide CAS No. 2097889-12-6](/img/structure/B2539766.png)
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide, also known as TEA, is a chemical compound that has been extensively studied for its potential use in scientific research. TEA is a member of the triazole family of compounds, which have been shown to have a variety of biological activities. In
Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds related to N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide involve intricate processes that yield compounds with potential biological activities. For instance, the synthesis of novel triazole derivatives and their antimicrobial activities were investigated, showcasing the methodological advancements in creating compounds with enhanced bioactivity (Altıntop et al., 2011). Similarly, the modification of acetamide derivatives to explore their PI3K inhibitory potential indicates the therapeutic applications of these compounds in cancer research (Wang et al., 2015).
Biological Evaluation
The biological evaluation of acetamide derivatives and their analogs highlights their potential in medicinal chemistry, especially as antimicrobial and anticancer agents. For example, novel dipeptide derivatives attached to a triazole-pyridine moiety were synthesized and evaluated for their antimicrobial activity, demonstrating the diverse therapeutic applications of these compounds (Abdel-Ghany et al., 2013). Furthermore, the investigation of novel imines and thiazolidinones for their antimicrobial evaluation underscores the significance of these compounds in addressing microbial resistance (Fuloria et al., 2009).
Pharmacological Assessment
Pharmacological assessments of related compounds elucidate their therapeutic potential, particularly in the context of anticancer, anti-inflammatory, and analgesic activities. The Leuckart synthesis and pharmacological assessment of novel acetamide derivatives reveal their cytotoxic, anti-inflammatory, analgesic, and antipyretic properties, indicating the broad spectrum of their medicinal applications (Rani et al., 2016).
Mechanism of Action
Target of Action
Similar compounds have been known to target various receptors and enzymes in the body, affecting a range of biological processes .
Mode of Action
It’s common for such compounds to interact with their targets by binding to specific sites, thereby modulating the activity of the target .
Biochemical Pathways
Similar compounds can influence a variety of biochemical pathways, leading to downstream effects on cellular functions .
Pharmacokinetics
These properties are crucial in determining the bioavailability of the compound .
Result of Action
The effects of similar compounds can range from changes in cellular signaling to alterations in gene expression .
Action Environment
Factors such as temperature, ph, and the presence of other molecules can significantly impact the action of such compounds .
properties
IUPAC Name |
2-(4-ethoxyphenyl)-N-[2-(triazol-2-yl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-2-20-13-5-3-12(4-6-13)11-14(19)15-9-10-18-16-7-8-17-18/h3-8H,2,9-11H2,1H3,(H,15,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQVBVTZRMWUDMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC(=O)NCCN2N=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-2-(4-ethoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.